![molecular formula C9H8F3NO2 B1272825 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid CAS No. 242475-26-9](/img/structure/B1272825.png)
2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid
Overview
Description
The compound 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid is a derivative of phenylacetic acid, which is a key building block in organic chemistry. It is related to various compounds that have been synthesized and studied for their chemical properties and potential applications. For instance, derivatives of (diphenylmethylene-amino) acetic acid have been reacted with carbon disulfide and phenyl isothiocyanate to yield ketene dithioacetals and ketene-S,N- and N,N-acetals, respectively . Additionally, the synthesis of related amino acids, such as (2S,3S)-3-amino-2-hydroxy-4-phenylbutyric acid, has been achieved through diastereoselective cyanohydrin formation, indicating the versatility of amino acid derivatives in synthetic chemistry .
Synthesis Analysis
The synthesis of related compounds involves various reagents and methods. For example, 2-(2-aminophenyl)-acetaldehyde dimethyl acetal has been used as a novel reagent for the protection of carboxylic acids, which can be converted into esters, amides, and aldehydes . Trifluoroacetic acid has been employed as an effective reagent for the synthesis of 3-arylmethylene-3,4-dihydro-1H-quinolin-2-ones and 3-arylmethyl-2-amino-quinolines through a tandem Claisen rearrangement and cyclization reaction . These methods demonstrate the synthetic utility of reagents in the preparation of complex molecules.
Molecular Structure Analysis
The molecular structure and vibrational properties of related compounds have been characterized using vibrational spectroscopy and Density Functional Theory (DFT) calculations. For instance, the dipeptide 2-[[5-amino-5-oxo-2-(phenylmethoxycarbonylamino) pentanoyl] amino] acetic acid has been studied, and its structure has been analyzed in both neutral and zwitterionic forms . The use of DFT and the Scaled Quantum Mechanics Force Field (SQMFF) methodology has allowed for a complete assignment of the vibrational spectra of these compounds .
Chemical Reactions Analysis
The chemical reactivity of related compounds has been explored in various reactions. Derivatives of (diphenylmethylene-amino) acetic acid have been shown to react with carbon disulfide and phenyl isothiocyanate to form ketene dithioacetals and acetals . These reactions highlight the potential of these compounds to undergo transformations that can be useful in the synthesis of new chemical entities.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been investigated, revealing insights into their behavior and potential applications. For example, the preparation and properties of 1-amino-2-arylethylphosphonic acids have been described, and their reactivity with various reagents has been reported . These compounds have shown significant biological activity, such as inhibition of PAL and anthocyanin synthesis, and have been used as botryticides . The study of molecular cocrystals of carboxylic acids with heterocyclic carboxylic acids has also contributed to the understanding of the solid-state properties of these compounds .
Scientific Research Applications
Synthesis of Fluorinated Compounds
2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid plays a role in the synthesis of various fluorinated compounds. For instance, its derivatives have been used in the synthesis of polyfluorinated 1,3-diazafluorenes, which have unique structural and electronic properties due to their fluorine content (Karpov et al., 2006).
Generation of Heterocyclic Compounds
This chemical is instrumental in generating heterocyclic compounds, such as benzothiazines and their sulfones. Such compounds are synthesized through various reactions, including hydrolytic cleavage and oxidative cyclization, and are important in medicinal chemistry (Thomas et al., 2003).
Creation of Terpyridine Derivatives
The compound contributes to the synthesis of terpyridine derivatives, which have applications in coordination chemistry and material science. Refluxing with other compounds can yield products like 4′-trifluoromethyl-2,2′:6′,2″-terpyridine, showcasing its versatility in organic synthesis (Filyakova et al., 2021).
Development of Polyimides
It is used in the synthesis of novel polyimides, which are high-performance polymers with excellent thermal stability and mechanical properties. These polymers have potential applications in various high-tech areas like aerospace and electronics (Yin et al., 2005).
Antibacterial and Anticancer Studies
Derivatives of this compound are studied for their antibacterial and anticancer activities. Research has shown that these compounds can have significant bioactive properties, making them of interest in pharmaceutical research (Shah et al., 2019).
Electrophore Reagent Applications
In analytical chemistry, derivatives of this compound, such as AMACE1, have been developed as electrophore reagents. These are used in trace organic analysis, particularly in identifying and quantifying small organic analytes, showcasing the compound's utility in sensitive analytical methods (Lu & Giese, 2000).
Enhancing Capacitance in Electrochemical Applications
Studies have shown that derivatives of this compound can be used to enhance the electrochemical properties of certain materials. This has implications for the development of supercapacitors and other energy storage technologies (Kowsari et al., 2019).
Mechanism of Action
Target of Action
2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid, also known as 3-(Trifluoromethyl)-DL-phenylglycine, is a derivative of the amino acid glycine
Mode of Action
They can influence the secretion of anabolic hormones, supply fuel during exercise, and enhance mental performance during stress-related tasks .
Result of Action
As an ergogenic supplement, it may help prevent exercise-induced muscle damage .
properties
IUPAC Name |
2-amino-2-[3-(trifluoromethyl)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRHNOGZIXICHOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380597 | |
Record name | Amino[3-(trifluoromethyl)phenyl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60380597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
242475-26-9 | |
Record name | Amino[3-(trifluoromethyl)phenyl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60380597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Trifluoromethyl)-DL-phenylglycine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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